N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide

• Molecular Formula: C22H20F3N3O
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]-3-methylbenzamide
• InChI: InChI=1S/C22H20F3N3O/c1-14-6-4-7-17(10-14)21(29)27-26-13-18-11-15(2)28(16(18)3)20-9-5-8-19(12-20)22(23,24)25/h4-13H,1-3H3,(H,27,29)/b26-13-
• InChI Key: PNSMNZUZXVFVJF-ZMFRSBBQSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N/N=C\C2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C
• SMILES: CC1=CC=CC(=C1)C(=O)NN=CC2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NN=CC2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C

Description

N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide, also known as DMPH, is a chemical compound that has been widely used in scientific research due to its unique properties. DMPH is a hydrazide derivative that has been synthesized and studied extensively in recent years.

Mechanism of Action

The mechanism of action of N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide is not fully understood. However, it has been suggested that N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide may exert its antitumor and antiviral activities by inhibiting the activity of certain enzymes. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has also been found to inhibit the activity of RNA polymerase, an enzyme that is involved in the transcription of RNA.
Biochemical and Physiological Effects:
N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viruses, and inhibit the growth of bacteria. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has also been found to have potential neuroprotective effects, as it has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity and yield. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide is also stable and has a long shelf life, making it ideal for long-term experiments. However, there are also some limitations to using N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide in lab experiments. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has not been extensively studied in vivo, so its potential toxicity and side effects are not fully understood.

Future Directions

There are several future directions for research on N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide. One potential direction is to investigate its potential therapeutic effects in the treatment of Alzheimer's disease and Parkinson's disease. Another potential direction is to study its mechanism of action in more detail, particularly its interactions with enzymes involved in DNA replication and repair. Additionally, future research could focus on optimizing the synthesis method for N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide to improve its yield and purity.

Synthesis Methods

N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide can be synthesized using a multi-step process. The first step involves the reaction of 2,5-dimethylpyrrole with trifluoromethylbenzaldehyde to form a Schiff base. This Schiff base is then reduced using sodium borohydride to form the corresponding hydrazone. Finally, the hydrazone is treated with 3-methylbenzoyl chloride to form N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide. This synthesis method has been optimized to yield high purity and yield of N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide.

Scientific Research Applications

N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has been widely used in scientific research due to its unique properties. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has been shown to exhibit antitumor, antiviral, and antibacterial activities. It has also been found to have potential therapeutic effects in the treatment of Alzheimer's disease and Parkinson's disease. N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.